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Compound of Interest

Compound Name: 2'-Bromoacetanilide

Cat. No.: B057096

This technical guide provides a comprehensive overview of the physical properties of 2'-
Bromoacetanilide, with a primary focus on its melting point. This document is intended for
researchers, scientists, and professionals in drug development who require accurate physical
data and detailed experimental methodologies.

Physical and Chemical Properties

2'-Bromoacetanilide is a white to almost white crystalline solid.[1][2][3] Its key physical and
chemical identifiers are summarized in the table below. The melting point is a crucial parameter
for the identification and purity assessment of this compound. An impure sample will typically
exhibit a depressed and broader melting point range.[4][5]
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Property Value Source
Molecular Formula C8H8BrNO [1112116171
Molar Mass 214.06 g/mol (1116171
Appearance White to Almost white powder 1212
to crystal
Melting Point 100.0 to 104.0 °C
96.5-100.5 °C (lit.) [1][8]
98°C to 103°C [2]
100 - 102 °C [3109]
99 °C [10]
Purity (GC) min. 98.0 %
Solubility Ch-loroform (Slightly), Methanol
(Slightly)
IUPAC Name N-(2-bromophenyl)acetamide [2][6]
CAS Number 614-76-6 [1][2][6]

Experimental Protocol: Melting Point Determination

The melting point of 2'-Bromoacetanilide is determined using the capillary method with a
melting point apparatus.[4][11] This technique provides a melting range, which is the
temperature from the first appearance of liquid to the complete liquefaction of the solid.

Materials and Equipment:

2'-Bromoacetanilide sample

Melting point apparatus (e.g., Mel-Temp or DigiMelt)

Capillary tubes (sealed at one end)

Mortar and pestle
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e Spatula
e Watch glass or weighing paper
Procedure:
e Sample Preparation:
o Ensure the 2'-Bromoacetanilide sample is completely dry.[11]

o If the crystals are large, gently grind them into a fine powder using a clean, dry mortar and
pestle.[12] This ensures uniform packing and heat transfer.

e Packing the Capillary Tube:
o Place a small amount of the powdered sample onto a watch glass.[4]

o Press the open end of a capillary tube into the powder to collect a small amount of the
sample.[4][5]

o Invert the tube and tap it gently on a hard surface to pack the solid into the sealed bottom.
[5][13] The packed sample should be approximately 1-2 mm high.[5][13]

e Melting Point Measurement:

o Initial Rapid Determination (Optional but Recommended): To save time, a preliminary rapid
heating can be performed to find the approximate melting point.[4][12] Set the heating rate
to 10-20 °C per minute.[12]

o Accurate Determination:
» Allow the apparatus to cool to at least 20 °C below the approximate melting point.
» Insert the packed capillary tube into the heating block of the melting point apparatus.[12]

» Set the heating rate to a slow and steady 1-2 °C per minute.[4][13] A slow heating rate is
crucial for an accurate measurement.[4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b057096?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://jan.ucc.nau.edu/~jkn/235Manual
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

= Observe the sample through the magnifying lens.

» Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

» Continue heating and record the temperature at which the last crystal melts (the end of
the melting range).[4]

o Data Recording and Analysis:
o Record the melting point range (e.g., 100-102 °C).

o For high accuracy, repeat the measurement with two more samples. The results should be

consistent.

o A sharp melting range (0.5-1.0 °C) is indicative of a pure compound.[4] A broad melting
range suggests the presence of impurities.[4][5]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the melting point

of 2'-Bromoacetanilide.
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Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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